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Compound of Interest

Compound Name: Ethyl 2-bromoisovalerate

Cat. No.: B128821

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Ethyl 2-bromoisovalerate (CAS No. 609-12-1), a key reagent in various synthetic
applications. This document outlines the physical and chemical properties, potential hazards,
safe handling procedures, emergency protocols, and the experimental methodologies used to
determine such safety data.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of Ethyl 2-bromoisovalerate is
fundamental to its safe handling and use in experimental settings.
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Property Value Reference

Molecular Formula C7H13BroO2 [1112]

Molecular Weight 209.08 g/mol [1][2]

Appearance Colorlfess. to almost colorless BI415]
clear liquid

Boiling Point 77 °C (12 mmHg) [31[6]

Flash Point 65 °C (149 °F) [3][6]

Density 1.276 g/cm3 [3]

Refractive Index

1.4485-1.4505

[3]7]

Stability

Stable under normal

temperatures and pressures.

[3]

Storage Condition

Store in a cool, dry, well-
ventilated area away from
incompatible substances.
Keep away from heat, sparks,

and flame.

[3]4]

Hazard Identification and Classification

Ethyl 2-bromoisovalerate is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
) ] o H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage.[1][4]

Combustible Liquid H227: Combustible liquid.[4][5]

H290: May be corrosive to
metals.[4][5]

Corrosive to Metals
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Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling Ethyl 2-bromoisovalerate to
minimize exposure risk.

Handling Procedures

e Ventilation: Use with adequate ventilation to keep airborne concentrations low.[3]

o Personal Hygiene: Wash thoroughly after handling.[3] Do not eat, drink, or smoke when
using this product.[3]

e Avoid Contact: Avoid contact with eyes, skin, and clothing.[3]

o Container Management: Keep container tightly closed when not in use.[3] Do not pressurize,
cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks or open
flames, as they may retain product residue.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Ethyl 2-
bromoisovalerate:
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PPE Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3][6]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3][6]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149
approved respirator should be used if exposure
limits are exceeded or if irritation or other

symptoms are experienced.

Emergency Procedures

Immediate and appropriate response to an incident involving Ethyl 2-bromoisovalerate is

critical.

First Aid Measures
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical aid

immediately.[6]

Skin Contact

Get medical aid immediately. Flush skin with
plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and

shoes.[6]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Get medical
aid immediately.[4][5][6]
Do NOT induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.
Ingestion Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[4][6]

Fire Fighting Measures

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[3] Water mist may be used to cool closed containers.[6]

Specific Hazards: Combustible liquid.[4][5] Vapors may be heavier than air and can spread

along the ground.[3] Containers may explode when heated.[3][6]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide, carbon dioxide, and bromine fumes.

[3][6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6]
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Accidental Release Measures

In the event of a spill, the following workflow should be followed to ensure safety and
containment.
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Spill Detected

Evacuate immediate area

Don appropriate PPE

Ensure adequate ventilation

Remove all sources of ignition

Contain spill with inert material
(e.g., vermiculite, sand)

Collect absorbed material into a
suitable, labeled container

Decontaminate spill area

Dispose of waste according to
local, state, and federal regulations

Spill Contained & Cleaned

Click to download full resolution via product page

Workflow for handling a spill of Ethyl 2-bromoisovalerate.
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Stability and Reactivity

Parameter Description

Stable under recommended storage conditions.

Chemical Stability 3]

N ] Incompatible materials, ignition sources, excess
Conditions to Avoid )
heat, strong oxidants.[3]

Incompatible Materials Strong oxidizing agents.[3][6]

- Carbon monoxide, irritating and toxic fumes and
Hazardous Decomposition Products o )
gases, carbon dioxide, bromine fumes.[3]

Hazardous Polymerization Hazardous polymerization does not occur.[6]

Experimental Protocols for Safety Assessment

While specific toxicological studies for Ethyl 2-bromoisovalerate are not readily available in
the public domain, the assessment of its hazards would follow standardized OECD
(Organisation for Economic Co-operation and Development) guidelines. These protocols are
designed to ensure the reproducibility and reliability of the data.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance.

e Principle: The test involves the administration of the substance in a stepwise procedure
using a small number of animals at each step. The outcome of each step (survival or death)
determines the dosage for the next step.

» Animal Model: Typically, rodents (rats or mice) are used.
e Procedure:

o A starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg body
weight).
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o The substance is administered orally to a group of animals (usually 3).
o Animals are observed for a period of up to 14 days for signs of toxicity and mortality.

o Depending on the outcome, the dose for the next group of animals is either increased or
decreased.

» Endpoint: The test allows for the classification of the substance into a specific toxicity class
based on the observed mortality at different dose levels.

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test - OECD Test Guideline 431

This in vitro test is used to identify corrosive substances and mixtures.

o Principle: The test material is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model. Corrosive materials are identified by their ability to cause cell death
in the epidermis.

o Test System: Commercially available RhE models (e.g., EpiDerm™, EpiSkin™).

e Procedure:

[¢]

The test substance is applied to the surface of the RhE tissue.

o

Tissues are exposed for specific time points (e.g., 3 minutes and 1 hour).

o

After exposure, the tissues are rinsed and incubated.

Cell viability is determined using a quantitative assay, typically the MTT assay, which

[¢]

measures mitochondrial activity.

o Endpoint: A substance is identified as corrosive if the mean tissue viability falls below a
predefined threshold after a specific exposure time.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method - OECD Test Guideline
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492

This in vitro method is used to identify chemicals that do not require classification for eye

irritation or serious eye damage.

e Principle: The test material is applied to the surface of a reconstructed human cornea-like
epithelium (RhCE) model. The potential for eye irritation is predicted by the extent of cell
death.

o Test System: Commercially available RhCE models.
e Procedure:

o The test substance (liquid or solid) is applied to the RhCE tissue for a defined exposure
time.

o Following exposure and a post-treatment incubation period, cell viability is measured using
the MTT assay.

» Endpoint: A chemical is classified as a non-irritant if the mean tissue viability is above a
certain threshold.

The following diagram illustrates the logical relationship in assessing the skin and eye irritation
potential of a chemical like Ethyl 2-bromoisovalerate, prioritizing in vitro methods.
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Test Substance:
Ethyl 2-bromoisovalerate

In Vitro Skin Corrosion Test
(OECD 431)

Negative Positive

In Vitro Eye Irritation Test
(OECD 492)

In Vitro Skin Irritation Test

(OECD 439) Classified as Corrosive

Positive Negative |
] L]

Classified as Irritant Not Classified

Click to download full resolution via product page
Tiered testing strategy for skin and eye irritation assessment.

Conclusion

Ethyl 2-bromoisovalerate is a valuable chemical intermediate that requires careful and
informed handling due to its hazardous properties. This guide provides the essential
information for its safe use in a laboratory or research setting. By understanding its properties,
adhering to the recommended handling procedures, and being prepared for emergencies,
researchers can minimize the risks associated with this compound. The outlined experimental
protocols provide insight into the rigorous testing methodologies that form the basis of chemical
safety assessments. Always refer to the most current Safety Data Sheet (SDS) provided by the
supplier for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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